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Compound of Interest

Compound Name: Erucyl alcohol

Cat. No.: B1231324 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of erucyl alcohol is crucial for maintaining a safe laboratory environment

and ensuring environmental compliance. This guide provides detailed, step-by-step procedures

for the safe handling and disposal of erucyl alcohol waste, tailored for research and

development settings.

I. Understanding Erucyl Alcohol and Associated
Hazards
Erucyl alcohol ((Z)-docos-13-en-1-ol) is a long-chain fatty alcohol. While it is not classified as

a hazardous substance under GHS, it is essential to handle it with care to avoid potential risks.

[1] It is crucial to prevent its release into the environment, particularly into sewer systems or

waterways.[1]

II. Personal Protective Equipment (PPE) and Safety
Measures
Before handling erucyl alcohol, ensure that the following personal protective equipment is

worn:

Eye Protection: Wear tightly fitting safety goggles.
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Hand Protection: Use chemical-resistant gloves.

Body Protection: A lab coat or other suitable protective clothing is required.

Respiratory Protection: In case of dust or aerosol formation, use a NIOSH-approved

respirator.

Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

III. Quantitative Data: Physical and Chemical
Properties
The following table summarizes the key physical and chemical properties of erucyl alcohol
relevant to its handling and disposal.

Property Value

Chemical Formula C₂₂H₄₄O

Molecular Weight 324.59 g/mol

Appearance Waxy solid

Melting Point 35 °C (95 °F)

Boiling Point 225 °C (437 °F) at 5 mmHg

Flash Point >113 °C (>235.4 °F) - Closed Cup

Solubility in Water Insoluble

Solubility in Solvents Soluble in organic solvents

IV. Step-by-Step Disposal Protocol
The primary recommended method for the disposal of erucyl alcohol is through a licensed

chemical destruction facility, typically via controlled incineration.[1] Discharging erucyl alcohol
into sewer systems is strictly prohibited.[1]
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Experimental Protocol: Waste Segregation and Collection

Waste Identification: Clearly label a dedicated waste container for erucyl alcohol waste. The

label should include the chemical name ("Erucyl Alcohol"), the hazard class (if applicable,

though none is currently assigned), and the date.

Waste Segregation:

Do not mix erucyl alcohol waste with other chemical waste streams unless specifically

permitted by your institution's environmental health and safety (EHS) office.

Collect solid erucyl alcohol waste (e.g., contaminated paper towels, weighing boats) in a

separate, clearly labeled container from liquid waste.

If erucyl alcohol is dissolved in a solvent, the entire solution should be treated as

hazardous waste and collected in a designated, sealed container.

Container Management:

Use a chemically compatible, leak-proof container with a secure lid.

Keep the container closed at all times, except when adding waste.

Store the waste container in a designated satellite accumulation area (SAA) that is away

from sources of ignition and incompatible materials.

Experimental Protocol: Arranging for Disposal

Contact EHS: Once the waste container is full or is ready for disposal, contact your

institution's Environmental Health and Safety (EHS) office.

Provide Information: Be prepared to provide the following information to the EHS office:

The chemical name (Erucyl Alcohol) and quantity of waste.

The type of waste (solid, liquid, or mixed with solvents).

The location of the waste container.
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Follow Institutional Procedures: Adhere to your institution's specific procedures for waste

pickup and disposal. The EHS office will arrange for the collection of the waste by a licensed

hazardous waste contractor.

V. Spill Management
In the event of an erucyl alcohol spill, follow these procedures:

Evacuate and Ventilate: If the spill is large, evacuate the immediate area and ensure

adequate ventilation.

Containment: For small spills, contain the material using an inert absorbent material such as

sand, earth, or vermiculite.

Cleanup: Carefully scoop the absorbed material into a designated waste container. Use non-

sparking tools if there is any risk of ignition.

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of the cleanup materials as hazardous waste, following the procedures

outlined above.

VI. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of erucyl
alcohol waste in a laboratory setting.
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Caption: Workflow for the proper disposal of erucyl alcohol waste.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of erucyl alcohol, fostering a culture of safety and

compliance within their research and development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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